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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate
CAS No.: 34108-21-9
Cat. No.: B1267312

Get Quote

Compound Identification and Physicochemical
Profile

Methyl 2-cyclopropylacetate is an ester characterized by a cyclopropyl ring adjacent to an

acetate group. Its unigue structural features make it a valuable building block in organic
synthesis, but also dictate its specific handling requirements.

Key Identifiers:

+ |[UPAC Name: methyl 2-cyclopropylacetate[1]

CAS Number: 34108-21-9[1]

Molecular Formula: CeH1002[1]

Molecular Weight: 114.14 g/mol [1]

Synonyms: Cyclopropylacetic acid, methyl ester

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1267312#bc-rfq
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#methyl-2-cyclopropylacetate-safety-data-sheet-sds
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#methyl-2-cyclopropylacetate-safety-data-sheet-sds
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-cyclopropylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A thorough understanding of its physical properties is the foundation of a robust safety
assessment. These properties, particularly its flammability and vapor pressure, are critical
inputs for engineering controls and personal protective equipment (PPE) selection.

Table 1: Physical and Chemical Properties of Methyl 2-cyclopropylacetate

Property Value Source
Molecular Weight 114.14 g/mol PubChem[1]
Boiling Point 138.1 £ 8.0 °C at 760 mmHg Chemsrc[2]
Density 1.0+ 0.1 g/cm3 Chemsrc|[2]
Flash Point 29.4+£9.7°C Chemsrc[2]

| Vapor Pressure | 0.209 mmHg at 25°C | ChemicalBook[3] |

Comprehensive Hazard Analysis

According to the Globally Harmonized System (GHS), Methyl 2-cyclopropylacetate is
classified as a hazardous substance. The primary risks are associated with its flammability and
its irritant properties upon contact. A detailed understanding of these hazards is non-negotiable
for anyone handling this compound.

Table 2: GHS Classification for Methyl 2-cyclopropylacetate

Hazard Class Category Hazard Statement

H226: Flammable liquid

Flammable Liquids 3
and vapor[1]

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][4]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[1]
[4]]

Signal Word:Warning[1]
Hazard Pictograms:

The flammability (Category 3) indicates that this material has a flash point high enough to not
be considered highly flammable, but it will readily ignite at ambient and elevated temperatures
when an ignition source is present. The irritation classifications underscore the necessity of
preventing direct physical contact.

The Hierarchy of Controls: A Self-Validating Safety
Framework

A foundational principle of laboratory safety is the "Hierarchy of Controls.” This framework
prioritizes the most effective and reliable safety measures over those that are less effective and
more prone to human error. Simply relying on PPE is insufficient; it is the last line of defense.
Our protocols must be designed to engineer out hazards at the source.
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Hierarchy of Controls for Methyl 2-cyclopropylacetate
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 Nitrile Gloves
» Chemical Splash Goggles
* Flame-Resistant Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Handling.

o Causality: The primary engineering control is the use of a certified chemical fume hood. This
is not merely for odor control; it is a critical safety device that maintains vapor concentrations
well below the Lower Explosive Limit (LEL) and protects the user from respiratory exposure.
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[4][5] Grounding and bonding of containers during transfer is mandatory to dissipate static
electricity, a common and often overlooked ignition source for flammable liquids.[4][6]

Standard Operating Protocol: Handling and Storage

Adherence to a validated SOP is crucial for mitigating the risks identified above.

A. Laboratory Handling Protocol:

Preparation: Before handling, confirm that the chemical fume hood is operational (check
airflow monitor) and the safety shower/eyewash station is unobstructed.

o Don PPE: Wear appropriate PPE, including nitrile gloves, chemical splash goggles
conforming to EN 166 (EU) or NIOSH (US) standards, and a flame-resistant lab coat.[3]

o Work Area Setup: Conduct all manipulations of Methyl 2-cyclopropylacetate inside the
fume hood. Ensure all potential ignition sources (hot plates, stir motors, electrical outlets) are
removed or are intrinsically safe.[4][6]

o Dispensing: When transferring the liquid, use only non-sparking tools.[4][6] For transfers
between metal containers, ensure they are properly grounded and bonded to prevent static
discharge.

¢ Post-Handling: Tightly close the container immediately after use. Wipe down the work
surface with an appropriate solvent. Remove contaminated gloves using the proper
technique and dispose of them as hazardous waste. Wash hands and face thoroughly after
handling.[4][5]

B. Storage Protocol:

e Location: Store in a well-ventilated, designated flammables cabinet.[4][6] The storage area
should be cool and dry.

o Container: Keep the container tightly closed to prevent the escape of flammable vapors.[4]

¢ Incompatibilities: Segregate from strong oxidizing agents, strong bases, and reducing
agents.[6]
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Emergency Response Protocols

Preparedness is paramount. All personnel must be trained on these emergency procedures.
A. Accidental Release (Spill) Protocol:

o Evacuate & Alert: Immediately alert others in the vicinity. Evacuate the immediate danger

area.

o Ventilate: Ensure adequate ventilation. Do not re-enter without proper respiratory protection
if the spill is large.

o Control Ignition Sources: Remove all sources of ignition from the area.[3]

» Containment: Prevent the spill from entering drains or waterways.[4] Cover the spill with a
liquid-absorbent, non-combustible material (e.g., Chemizorb®, sand, or earth).

e Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[3][4]

» Decontamination: Clean the affected area thoroughly.

o Disposal: Dispose of waste according to institutional and local environmental regulations.
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Caption: Emergency Response Workflow for a

Spill.
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B. First-Aid Measures:

 Inhalation: If vapors are inhaled, immediately remove the person to fresh air and keep them
comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.[4][7]

» Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes.[4][7] Seek medical attention as it causes skin
irritation.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Immediate medical
attention is required as it causes serious eye irritation.[4][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth
to an unconscious person. Call a physician or Poison Control Center immediately.[3][7]

C. Fire-Fighting Measures:

» Suitable Extinguishing Media: Use COz, dry chemical, dry sand, or alcohol-resistant foam.[7]
A water spray may be used to cool closed containers but may be ineffective at extinguishing
the fire itself.

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated.[6] Thermal decomposition can produce
carbon monoxide (CO) and carbon dioxide (CO2).[6][7]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][7]

Toxicological and Ecological Information

Toxicological Profile: The primary toxicological concerns are related to its irritant properties. It is
known to cause skin irritation, serious eye irritation, and respiratory tract irritation upon single
exposure.[1] There is limited data available regarding chronic toxicity, carcinogenicity, or
mutagenicity.[5] Therefore, a precautionary principle must be applied, and exposure should be
minimized at all times.
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Ecological Information: Data on the environmental fate and ecotoxicity of Methyl 2-
cyclopropylacetate is limited. As a standard best practice, discharge into the environment
must be avoided.[3][5] All waste materials should be handled as hazardous waste and
disposed of through a licensed contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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